Cas no 864445-60-3 (JWH-249)

JWH-249 structure
JWH-249 structure
Product Name:JWH-249
CAS No:864445-60-3
MF:C21H22BrNO
MW:384.309484958649
CID:1065695
PubChem ID:44397335
Update Time:2025-04-20

JWH-249 Chemical and Physical Properties

Names and Identifiers

    • 1-pentyl-3-(2-bromophenylacetyl)indole
    • 2-(2-BroMophenyl)-1-(1-pentyl-1H-indol-3-yl)ethanone
    • JWH 249
    • JWH-249
    • DTXSID30658735
    • NS00017335
    • 2-(2-BROMOPHENYL)-1-(1-PENTYLINDOL-3-YL)ETHANONE
    • CGQRVOHECAULLB-UHFFFAOYSA-N
    • 2-(2-Bromo-phenyl)-1-(1-pentyl-1H-indol-3-yl)-ethanone
    • Ethanone, 2-(2-bromophenyl)-1-(1-pentyl-1H-indol-3-yl)-
    • BDBM50170337
    • 1-pentyl-3-(2-bromophenylacetyl)indole
    • CHEMBL363471
    • AKOS040745921
    • H988KQV4U9
    • 864445-60-3
    • 2-(2-Bromophenyl)-1-(1-pentyl-1H-indol-3-yl)ethan-1-one
    • Q6109216
    • JWH249
    • UNII-H988KQV4U9
    • Inchi: 1S/C21H22BrNO/c1-2-3-8-13-23-15-18(17-10-5-7-12-20(17)23)21(24)14-16-9-4-6-11-19(16)22/h4-7,9-12,15H,2-3,8,13-14H2,1H3
    • InChI Key: CGQRVOHECAULLB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC(C1=CN(C2C=CC=CC=21)CCCCC)=O

Computed Properties

  • Exact Mass: 383.08848g/mol
  • Monoisotopic Mass: 383.08848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 22Ų

JWH-249 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
J211645-1mg
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$ 75.00 2022-06-02
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$ 230.00 2022-06-02
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1PlusChem
1P00GTRV-5mg
2-(2-BroMophenyl)-1-(1-pentyl-1H-indol-3-yl)ethanone
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$60.00 2025-02-27
1PlusChem
1P00GTRV-10mg
2-(2-BroMophenyl)-1-(1-pentyl-1H-indol-3-yl)ethanone
864445-60-3 ≥98%
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$112.00 2025-02-27
1PlusChem
1P00GTRV-25mg
2-(2-BroMophenyl)-1-(1-pentyl-1H-indol-3-yl)ethanone
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